5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C18H15BrO4
• Molecular Weight: 375.2 g/mol
• IUPAC Name: 5-bromo-3-[(E)-3-(2-ethoxyphenyl)prop-2-enoyl]-2-hydroxycyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C18H15BrO4/c1-2-23-17-6-4-3-5-12(17)7-9-15(20)14-11-13(19)8-10-16(21)18(14)22/h3-11H,2H2,1H3,(H,21,22)/b9-7+
• InChI Key: ZASHVNBBZIKTAZ-VQHVLOKHSA-N
• Isomeric SMILES: CCOC1=CC=CC=C1/C=C/C(=O)C2=C(C(=O)C=CC(=C2)Br)O
• SMILES: CCOC1=CC=CC=C1C=CC(=O)C2=C(C(=O)C=CC(=C2)Br)O

Description

5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one, also known as BHET, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BHET is a yellowish powder that is soluble in organic solvents and is commonly used as a reagent in organic synthesis.

Scientific Research Applications

5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has been extensively studied for its potential applications in various scientific fields. One of the most significant applications of 5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one is in the field of organic synthesis. 5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one is commonly used as a reagent in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and materials science.

Mechanism of Action

The mechanism of action of 5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one is not fully understood, but it is believed to involve the inhibition of the enzyme cyclooxygenase-2 (COX-2). COX-2 is an enzyme that is responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX-2, 5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one may have anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects
5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has been shown to have various biochemical and physiological effects in animal studies. In one study, 5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one was found to have anti-inflammatory effects in a mouse model of acute lung injury. 5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one was also found to have neuroprotective effects in a rat model of cerebral ischemia. Additionally, 5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one has been shown to have antitumor effects in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one is its versatility as a reagent in organic synthesis. 5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one can be used in a wide range of reactions, making it useful for the synthesis of various organic compounds. However, the synthesis of 5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one is a complex process that requires a high level of expertise in organic chemistry. Additionally, 5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one is a relatively expensive reagent, which may limit its use in some laboratory settings.

Future Directions

There are several future directions for the study of 5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one. One area of research is the development of more efficient and cost-effective synthesis methods for 5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one. Another area of research is the investigation of the mechanism of action of 5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one, particularly its interactions with COX-2. Additionally, the potential applications of 5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one in the fields of pharmaceuticals, agrochemicals, and materials science warrant further investigation.
Conclusion
5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. 5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one is commonly used as a reagent in organic synthesis and has been shown to have anti-inflammatory, analgesic, neuroprotective, and antitumor effects in animal studies. While the synthesis of 5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one is a complex process that requires a high level of expertise in organic chemistry, its versatility as a reagent makes it useful for the synthesis of various organic compounds. Further research is needed to investigate the mechanism of action of 5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one and its potential applications in various fields.

Synthesis Methods

5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one can be synthesized through a multistep process that involves the condensation of 2-ethoxybenzaldehyde with malonic acid, followed by the cyclization of the resulting intermediate with bromine and sodium hydroxide. The final product is obtained through the reaction of the resulting cycloheptatrienone with acryloyl chloride and hydroxylamine hydrochloride. The synthesis of 5-Bromo-3-[3-(2-ethoxyphenyl)acryloyl]-2-hydroxy-2,4,6-cycloheptatrien-1-one is a complex process that requires a high level of expertise in organic chemistry.